2-[[(3R)-1-[2-[4-[(2-methylphenyl)carbamoylamino]phenyl]acetyl]pyrrolidine-3-carbonyl]amino]acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
DS-70 is a novel and potent α4 integrin antagonist.
Scientific Research Applications
Synthesis and Potential Pharmacological Applications
- Synthesis of Pyrrolylcarboxamides : A study conducted by Bijev, Prodanova, and Nankov (2003) explored the synthesis of substituted 1H-1-pyrrolylcarboxamides, which have pharmacological interest. These compounds were synthesized using acyl chlorides and pyrrole compounds as N-acylating agents, such as 2-[3-(ethoxycarbonyl)-2,5-dimethyl-1H-1-pyrrolyl]acetic acid. The synthesized compounds were characterized using techniques like TLC, NMR, and IR spectroscopy (Bijev, Prodanova, & Nankov, 2003).
Biochemical Studies and Amino Acid Biosynthesis
- Amino Acid Biosynthesis in Rumen Cultures : A study by Sauer, Erfle, and Mahadevan (1975) demonstrated that mixed rumen micro-organisms incorporate labeled compounds into amino acids. The study provided insights into the biochemical pathways of amino acid biosynthesis in these cultures, contributing to a deeper understanding of metabolic processes (Sauer, Erfle, & Mahadevan, 1975).
GABA Uptake Inhibitors
- GABA Uptake Inhibitors Derived from Pyrrolidine-2-alkanoic Acids : Fülep et al. (2006) researched the synthesis of proline and pyrrolidine-2-alkanoic acid derivatives to evaluate their affinity to GABA transport proteins GAT-1 and GAT-3. This research contributes to the development of new treatments for neurological disorders (Fülep, Hoesl, Höfner, & Wanner, 2006).
Enantioselective Preparation of Compounds
- Enantioselective Preparation of Dihydropyrimidones : Research by Goss et al. (2009) involved the enantioselective preparation of compounds like carbamic acid and benzenpropanoic acid derivatives. This study is crucial for the development of chiral compounds and the understanding of stereochemical configurations in chemical syntheses (Goss, Dai, Lou, & Schaus, 2009).
Novel Syntheses and Characterizations
- Synthesis of Kainoid Amino Acid Nucleus : Felluga et al. (2012) conducted the first chemoenzymatic synthesis of (2S,3R)-(+)-2-carboxypyrrolidine-3-acetic acid, a distinctive nucleus of kainoid amino acids. This innovative synthesis utilized diastereomeric cis/trans methyl pyroglutamate derivatives (Felluga, Forzato, Nitti, Pitacco, Ghelfi, & Valentin, 2012).
properties
Molecular Formula |
C23H26N4O5 |
---|---|
Molecular Weight |
438.484 |
IUPAC Name |
2-[[(3R)-1-[2-[4-[(2-methylphenyl)carbamoylamino]phenyl]acetyl]pyrrolidine-3-carbonyl]amino]acetic acid |
InChI |
InChI=1S/C23H26N4O5/c1-15-4-2-3-5-19(15)26-23(32)25-18-8-6-16(7-9-18)12-20(28)27-11-10-17(14-27)22(31)24-13-21(29)30/h2-9,17H,10-14H2,1H3,(H,24,31)(H,29,30)(H2,25,26,32)/t17-/m1/s1 |
InChI Key |
YDRXCXZBWNACAL-KRWDZBQOSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)NC2=CC=C(C=C2)CC(=O)N3CCC(C3)C(=O)NCC(=O)O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DS-70; DS 70; DS70 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.